N-[2-(4-acetylpiperazin-1-yl)phenyl]thiophene-2-carboxamide
N-[2-(4-acetylpiperazin-1-yl)phenyl]thiophene-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0781093
InChI:
InChI=1S/C17H19N3O2S/c1-13(21)19-8-10-20(11-9-19)15-6-3-2-5-14(15)18-17(22)16-7-4-12-23-16/h2-7,12H,8-11H2,1H3,(H,18,22)
SMILES:
CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CS3
Molecular Formula:
C17H19N3O2S
Molecular Weight:
329.4 g/mol
N-[2-(4-acetylpiperazin-1-yl)phenyl]thiophene-2-carboxamide
CAS No.:
Cat. No.: VC0781093
Molecular Formula: C17H19N3O2S
Molecular Weight: 329.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H19N3O2S |
|---|---|
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | N-[2-(4-acetylpiperazin-1-yl)phenyl]thiophene-2-carboxamide |
| Standard InChI | InChI=1S/C17H19N3O2S/c1-13(21)19-8-10-20(11-9-19)15-6-3-2-5-14(15)18-17(22)16-7-4-12-23-16/h2-7,12H,8-11H2,1H3,(H,18,22) |
| Standard InChI Key | RLDMLULGHIIDQE-UHFFFAOYSA-N |
| SMILES | CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CS3 |
| Canonical SMILES | CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CS3 |
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